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Compound of Interest

Compound Name: 6-Chloro-3-ethynylpyrazin-2-amine

Cat. No.: B13140370

Get Quote

Technical Guide: 6-Chloro-3-ethynylpyrazin-2-
amine
Role: Advanced Intermediate for Fused-Ring Pyrazine Scaffolds in Drug Discovery

Part 1: Executive Summary & Chemical Identity
6-Chloro-3-ethynylpyrazin-2-amine (CAS: 1936114-56-5) is a highly functionalized pyrazine

building block. It is characterized by three distinct reactive centers: a primary amine (C2), a

terminal alkyne (C3), and a chlorine atom (C6). This "tri-functional" nature makes it an

indispensable scaffold for synthesizing fused bicyclic systems—such as thieno[2,3-b]pyrazines

and pyrido[2,3-b]pyrazines—which are pharmacophores in next-generation SHP2 and KRAS

inhibitors.
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Property Specification

IUPAC Name 6-Chloro-3-ethynylpyrazin-2-amine

CAS Number 1936114-56-5

Molecular Formula C₆H₄ClN₃

Molecular Weight 153.57 g/mol

Exact Mass 153.009 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, MeOH; sparingly

soluble in water

Key Functional Groups
Primary Amine (-NH₂), Terminal Alkyne (-C≡CH),

Aryl Chloride (-Cl)

Part 2: Synthesis & Manufacturing Protocol
The synthesis of 6-Chloro-3-ethynylpyrazin-2-amine requires precise regiochemical control

to ensure the alkyne is installed at the C3 position rather than C5. The industry-standard route

proceeds via the bromination of 2-amino-6-chloropyrazine followed by a Sonogashira cross-

coupling.

Step 1: Regioselective Bromination
Objective: Install a bromine handle at the C3 position.

Precursor: 2-Amino-6-chloropyrazine (CAS 33332-28-4).

Reagent: N-Bromosuccinimide (NBS).

Solvent: Acetonitrile (MeCN) or DMF.

Conditions:

, 2–4 hours.
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Mechanism: Electrophilic aromatic substitution. The amino group directs ortho (C3) and para

(C5). Since C6 is blocked by Chlorine and C5 is deactivated relative to C3 (ortho to the

strong electron-donating amine), bromination favors C3.

Product: 3-Bromo-6-chloropyrazin-2-amine.[1]

Step 2: Sonogashira Cross-Coupling
Objective: Install the protected alkyne.

Reagents: Trimethylsilylacetylene (TMS-acetylene), Pd(PPh₃)₂Cl₂ (5 mol%), CuI (2 mol%).

Base/Solvent: Triethylamine (Et₃N) / THF or DMF.

Conditions: Inert atmosphere (Ar/N₂),

, 4–6 hours.

Note: Deoxygenation is critical to prevent homocoupling of the alkyne (Glaser coupling).

Product: 6-Chloro-3-((trimethylsilyl)ethynyl)pyrazin-2-amine.[2]

Step 3: Desilylation (Deprotection)
Objective: Reveal the terminal alkyne.

Reagent: Potassium Carbonate (K₂CO₃) or TBAF.

Solvent: Methanol (MeOH) or THF.

Conditions: RT, 1 hour.

Workup: Aqueous extraction (EtOAc/Water), drying over Na₂SO₄, and concentration.

Final Product: 6-Chloro-3-ethynylpyrazin-2-amine.

Part 3: Mechanism of Action & Applications
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While the molecule itself is an intermediate, its structural features dictate its utility in Fragment-

Based Drug Design (FBDD).

Precursor to SHP2 Inhibitors
The primary application of this scaffold is in the synthesis of allosteric SHP2 inhibitors (e.g.,

analogs of TNO155 or JAB-3068). The terminal alkyne and adjacent amine allow for a

heteroannulation reaction to form a second ring, locking the conformation of the molecule to fit

the SHP2 "tunnel" site.

Reaction Class: Larock indole synthesis analogs or cyclization with

isothiocyanates/aldehydes.

Target: PTPN11 gene product (SHP2 phosphatase).[3]

Therapeutic Area: KRAS-mutant solid tumors (NSCLC, CRC).

"Molecular Lego" Functionality
C3-Alkyne: Serves as a handle for "Click Chemistry" (CuAAC) to attach solubilizing tails or

E3 ligase recruiters (for PROTACs).

C6-Chlorine: Remains available for a subsequent Suzuki-Miyaura coupling to attach an aryl

group, typically a pyridine or pyrimidine moiety essential for potency.

Part 4: Visualization of Synthetic Workflow
The following diagram illustrates the critical pathway from the commercial starting material to

the target alkyne, highlighting the regiochemical control points.

Key Transformation Steps
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Figure 1: Step-wise synthetic route for 6-Chloro-3-ethynylpyrazin-2-amine showing

regioselective halogenation and cross-coupling.

Part 5: Safety & Handling
As a halogenated aminopyrazine, this compound poses specific risks that must be managed in

a research environment.

GHS Classification: Warning. Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

Stability: The terminal alkyne is potentially unstable to prolonged heat or light exposure.

Store at -20°C under inert gas (Argon).

Reactivity: Avoid contact with strong oxidizing agents. The terminal alkyne can form

explosive acetylides with heavy metals (Ag, Cu) in the absence of ligands; ensure all copper

catalysts are quenched (e.g., with EDTA or NH₄Cl) during workup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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